molecular formula C10H10O4 B8458481 3-(3-Methoxy-phenyl)-3-oxo-propionic acid

3-(3-Methoxy-phenyl)-3-oxo-propionic acid

Cat. No. B8458481
M. Wt: 194.18 g/mol
InChI Key: JOQVOMFQLAREKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Methoxy-phenyl)-3-oxo-propionic acid is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Methoxy-phenyl)-3-oxo-propionic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Methoxy-phenyl)-3-oxo-propionic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(3-Methoxy-phenyl)-3-oxo-propionic acid

Molecular Formula

C10H10O4

Molecular Weight

194.18 g/mol

IUPAC Name

3-(3-methoxyphenyl)-3-oxopropanoic acid

InChI

InChI=1S/C10H10O4/c1-14-8-4-2-3-7(5-8)9(11)6-10(12)13/h2-5H,6H2,1H3,(H,12,13)

InChI Key

JOQVOMFQLAREKJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)C(=O)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 3-(3-methoxy-phenyl)-3-oxo-propionic acid was prepared from 3-methoxybenzoyl chloride (10.3 g, 60.4 mmol) and bis(trimethylsilyl)malonate (16.2 mL, 63.4 mmol) with Et3N (17.7 mL, 127 mmol) and LiBr (5.77 g, 66.4 mmol) in CH3CN at 0° C. according to general procedure H (method c1). The crude material (6.38 g) was transformed into the title compound by stirring in isopropenyl acetate and conc. H2SO4 according to general procedure J (method a). Obtained as a yellow oil (640 mg).
Quantity
10.3 g
Type
reactant
Reaction Step One
Name
bis(trimethylsilyl)malonate
Quantity
16.2 mL
Type
reactant
Reaction Step One
Name
Quantity
17.7 mL
Type
reactant
Reaction Step One
Name
Quantity
5.77 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
crude material
Quantity
6.38 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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